Cas no 1486913-04-5 (5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid)

5-(4-Methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid is a heterocyclic compound featuring a fused thienopyridine core with a 4-methylbenzoyl substituent and a carboxylic acid functional group. This structure imparts potential reactivity and binding affinity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-rich and electron-deficient moieties enhances its versatility in organic transformations, such as amide or ester formation. Its rigid bicyclic framework may contribute to selective interactions in biological systems, suggesting applications in drug discovery. The compound’s purity and stability under standard conditions further support its utility in research and development.

5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid structure

1486913-04-5 structure

Product Name:5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid

CAS No:1486913-04-5

MF:C₁₆H₁₅NO₃S

MW:301.360203027725

CID:5324283

Update Time:2025-08-05

5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-methylbenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid
- 5-(4-methylbenzoyl)-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-carboxylic acid
- 5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid
- Inchi： 1S/C16H15NO3S/c1-10-2-4-11(5-3-10)15(18)17-7-6-13-12(9-17)8-14(21-13)16(19)20/h2-5,8H,6-7,9H2,1H3,(H,19,20)
- SMILES： S1C(C(=O)O)=CC2=C1CCN(C(C1C=CC(C)=CC=1)=O)C2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 420
XLogP3: 2.9
Topological Polar Surface Area: 85.8

5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid Pricemore >>

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Life Chemicals	F6609-8218-2μmol	5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid	1486913-04-5	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-8218-5μmol	5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid	1486913-04-5	5μmol	$63.0	2023-09-07
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Life Chemicals	F6609-8218-3mg	5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid	1486913-04-5	3mg	$63.0	2023-09-07
Life Chemicals	F6609-8218-4mg	5-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid	1486913-04-5	4mg	$66.0	2023-09-07
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